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For Researchers, Scientists, and Drug Development Professionals

Abstract
Corilagin, a prominent member of the ellagitannin family, has garnered significant attention

within the scientific community for its diverse and potent pharmacological activities. This

technical guide provides a comprehensive overview of corilagin, with a focus on its applications

in academic research and drug development. It details the compound's physicochemical

properties, summarizes its key biological effects through quantitative data, and offers detailed

experimental protocols for its study. Furthermore, this guide presents visual representations of

the primary signaling pathways modulated by corilagin, offering a deeper understanding of its

mechanisms of action.

Physicochemical Properties
Corilagin (β-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose) is a hydrolyzable tannin

found in a variety of medicinal plants.[1][2] Its fundamental properties are crucial for its

handling, formulation, and interpretation in experimental settings.
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Property Value References

Molecular Formula C₂₇H₂₂O₁₈ [2]

Molecular Weight 634.45 g/mol [2]

Appearance
Off-white acicular crystalline

powder
[2]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Methanol, Ethanol,

Acetone, and Dimethyl

formamide (DMF).[2][3]

Specific solubilities include:

~25 mg/mL in Ethanol, ~25

mg/mL in DMSO, ~20 mg/mL

in DMF, and ~5 mg/mL in PBS

(pH 7.2).[3]

[2][3]

Storage Store at -20°C. [3]

Biological Activities and Quantitative Data
Corilagin exhibits a broad spectrum of biological activities, including anticancer, anti-

inflammatory, antioxidant, antiviral, and hepatoprotective effects. The following tables

summarize key quantitative data from various studies.

Anticancer Activity (IC₅₀ Values)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig1_335927866
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig1_335927866
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig1_335927866
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig1_335927866
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig2_335909807
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig2_335909807
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig1_335927866
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig2_335909807
https://www.researchgate.net/figure/The-effect-of-corilagin-on-NF-kB-and-related-pathway-in-neural-cancer_fig2_335909807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type IC₅₀ (µM) References

Bel7402
Hepatocellular

Carcinoma
24.5 [2]

SMMC7721
Hepatocellular

Carcinoma
23.4 [2]

A549 Lung Cancer 28.8 ± 1.2 [4][5]

SKOv3ip Ovarian Cancer 160 [4]

Hey Ovarian Cancer 160 [4]

Chang-liver (Normal) - 131.4 [2]

Antiviral Activity (EC₅₀ Values)
Virus Assay EC₅₀ References

SARS-CoV-2

Inhibition of viral

replication in cell

culture

0.13 µmol/L [6][7]

Human Enterovirus 71

(EV71)

Reduction of

cytotoxicity in Vero

cells

5.6 µg/mL [8]

Coxsackievirus A16

(CA16)

Reduction of

cytotoxicity in Vero

cells

32.33 µg/mL [8]

Antioxidant Activity (IC₅₀ Values)
Assay IC₅₀ References

H₂O₂ scavenging 76.85 µg/mL [9]

NO scavenging 66.64 µg/mL [9]

*OH scavenging 26.68 µg/mL [9]

DPPH scavenging 8-fold lower than Trolox [10]
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Key Signaling Pathways and Mechanisms of Action
Corilagin exerts its biological effects by modulating several critical intracellular signaling

pathways. Understanding these pathways is key to elucidating its therapeutic potential.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immunity,

cell survival, and proliferation. Corilagin has been shown to inhibit the activation of NF-κB.[4]

This is achieved by preventing the degradation of IκBα, the inhibitory protein of NF-κB. By

stabilizing IκBα, corilagin sequesters NF-κB in the cytoplasm, preventing its translocation to the

nucleus and subsequent transcription of pro-inflammatory and pro-survival genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7819201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

